Cas no 1022722-41-3 (6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one)

• Product Name: 6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
• CAS No: 1022722-41-3
• MF: C₂₂H₂₂ClFN₂O
• MW: 384.874288082123
• CID: 5264994
• Update Time: 2025-07-14

6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one

• Inchi： 1S/C22H22ClFN2O/c1-12-7-8-15-16(9-12)26-21(19-13(23)5-4-6-14(19)24)20-17(25-15)10-22(2,3)11-18(20)27/h4-9,21,25-26H,10-11H2,1-3H3
• InChI Key： RHZHUVHAOMPSGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C2C(CC(C)(C)CC=2NC2C=CC(C)=CC=2N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 634
• XLogP3: 5.3
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on 6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one

Introduction to 6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one (CAS No. 1022722-41-3)

6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to the benzodiazepine class, which is well-documented for its anxiolytic, sedative, and muscle relaxant properties. The presence of both chloro and fluoro substituents in its aromatic ring system enhances its pharmacological profile, making it a subject of extensive research for developing novel therapeutic agents.

The molecular structure of 6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one is characterized by a fused bicyclic system consisting of a benzodiazepine core and a tetrahydropyranone moiety. This unique arrangement contributes to its distinct pharmacokinetic and pharmacodynamic properties. The compound's chemical formula can be represented as C₁₇H₁₇ClF₂N₂O₂, reflecting its composition of carbon, hydrogen, chlorine, fluorine, nitrogen, and oxygen atoms.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the chloro and fluoro substituents play a crucial role in modulating the compound's affinity for binding sites on enzymes and receptors. This has opened up new avenues for designing drugs with improved selectivity and reduced side effects.

In the realm of drug discovery, 6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one has been investigated for its potential in treating neurological disorders. Preliminary in vitro studies have demonstrated its ability to interact with GABA-A receptors, which are involved in mediating anxiety and stress responses. The compound's structural features are believed to enhance its binding affinity compared to classical benzodiazepines.

The synthesis of 6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chloro and fluoro groups into the aromatic ring necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions to achieve these transformations efficiently.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. By modifying specific regions of its structure, chemists can fine-tune its pharmacological properties to target specific diseases or symptoms. For instance, altering the substitution pattern on the benzodiazepine core could lead to compounds with enhanced metabolic stability or reduced sedative effects.

Current research is also exploring the role of 6-(2-chloro-6-fluorophenyl)-3,9,9-trimethyl-6,8,10，11-tetrahydro-5H-benzo[b][1，4]benzodiazepin-7-one in combination therapies. Studies indicate that it may synergize with other drugs used in treating neurological disorders by acting on multiple biological pathways. This approach could lead to more effective treatment regimens with fewer side effects.

The regulatory landscape for pharmaceutical compounds like 6-(2-chloro-6-fluorophenyl)-3，9，9-trimethyl--6，8，10，11-tetrahydro--5H-benzo[b][1，4]benzodiazepin--7-one is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure the safety and efficacy of their products. Additionally， rigorous preclinical and clinical trials are required before such compounds can be approved for human use.

The environmental impact of synthesizing and disposing of pharmaceutical compounds is another area of concern. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during production processes。 Sustainable practices not only benefit the environment but also make drug manufacturing more cost-effective.

In conclusion, 6-(2-chloro--6-fluorophenyl)-3，9，9-trimethyl-- 6，8，10，11-tetrahydro--5H-benzo[b][1，4]benzodiazepin--7-one represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features and potential biological activity make it an attractive scaffold for developing new drugs。 As research continues to uncover more about its properties， this compound could play a significant role in addressing various health challenges.